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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Clofibrate-
d4, its primary applications, and detailed methodologies for its use in a research setting.

Clofibrate-d4 is the deuterium-labeled analog of Clofibrate, a lipid-lowering agent. Its main

application in research is as an internal standard for the quantitative analysis of Clofibrate and

its active metabolite, clofibric acid, in biological matrices using techniques such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3]

Commercial Suppliers and Product Specifications
Clofibrate-d4 is available from several commercial suppliers, primarily as a neat solid. While

some suppliers may offer custom solutions, it is most commonly sold by weight in milligram

quantities. The following table summarizes the available information from prominent suppliers.

Researchers are advised to request a certificate of analysis for lot-specific details.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Isoto
pic
Enrichment

Available
Formulation
s

LGC

Standards

1189654-02-

2

C₁₂H₁₁D₄ClO

₃
246.72

Information

available

upon request.

1 mg, 10 mg

(Neat)[4]

Santa Cruz

Biotechnolog

y

1189654-02-

2

C₁₂H₁₁D₄ClO

₃
246.72

Information

available

upon request

from the

Certificate of

Analysis.

Inquire for

availability.[2]

CDN

Isotopes

1189654-02-

2
Not specified 246.73 98 atom % D

0.01 g, 0.05 g

(Neat)

Veeprho
1189654-02-

2

C₁₂H₁₁D₄ClO

₃
246.72

Information

available

upon request.

Inquire for

availability.[1]

Axios

Research

637-07-0

(non-d)
C₁₀H₇D₄ClO₃ 246.73

Information

available

upon request.

Inquire for

availability.[5]

Pharmaffiliate

s

1189654-02-

2

C₁₂H₁₁D₄ClO

₃
246.72

Information

available

upon request.

Inquire for

availability.

MedChemEx

press

1189654-02-

2

C₁₂H₁₁D₄ClO

₃
246.72

Information

available

upon request

from the

Certificate of

Analysis.

Inquire for

availability.[3]

Experimental Protocol: Quantification of Clofibric
Acid in Human Plasma using LC-MS/MS
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This section provides a detailed methodology for the analysis of clofibric acid, the active

metabolite of Clofibrate, in human plasma using Clofibrate-d4 as an internal standard. This

protocol is based on established methods for the analysis of fibrates by LC-MS/MS.

1. Materials and Reagents:

Clofibrate-d4 (Internal Standard)

Clofibric acid (Analyte Standard)

Human plasma (blank)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Methanol (LC-MS grade)

Microcentrifuge tubes

Analytical balance

Vortex mixer

Centrifuge

HPLC or UHPLC system

Triple quadrupole mass spectrometer

2. Preparation of Standard Solutions:

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Clofibric acid and Clofibrate-d4 in

methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Serially dilute the Clofibric acid stock solution with 50:50

methanol:water to prepare a series of working standard solutions for the calibration curve
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(e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Internal Standard Working Solution (100 ng/mL): Dilute the Clofibrate-d4 stock solution with

50:50 methanol:water to prepare a 100 ng/mL internal standard working solution.

3. Sample Preparation (Protein Precipitation):

Pipette 100 µL of human plasma sample, calibration standard, or quality control sample into

a microcentrifuge tube.

Add 20 µL of the 100 ng/mL Clofibrate-d4 internal standard working solution to each tube

(except for blank samples) and vortex briefly.

Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to

a high percentage to elute the analytes, and then return to initial conditions for column re-

equilibration. The specific gradient profile should be optimized for the particular LC system

and column.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Column Temperature: 40°C

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

Multiple Reaction Monitoring (MRM) Transitions:

Clofibric Acid: Precursor ion (m/z) 213.0 → Product ion (m/z) 127.0

Clofibric Acid-d4 (from Clofibrate-d4 hydrolysis): Precursor ion (m/z) 217.1 → Product

ion (m/z) 131.0

Instrument Parameters: Dwell time, collision energy, and other MS parameters should be

optimized for the specific instrument to achieve maximum sensitivity and specificity.

5. Data Analysis:

Quantify the concentration of clofibric acid in the plasma samples by calculating the peak

area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of clofibric acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key aspects of the procurement and analytical workflow for

Clofibrate-d4.
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Procurement and Quality Control Workflow for Clofibrate-d4

Procurement

Quality Control

Identify Suppliers

Request Quotes & CoA

Select Supplier

Purchase Clofibrate-d4

Receive Shipment

Shipment

Verify CoA

Perform Identity & Purity Tests (Optional)

Approve for Use

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for Clofibrate-d4.
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LC-MS/MS Analytical Workflow for Clofibric Acid

Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample
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Inject Sample into LC-MS/MS
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Chromatographic Separation (C18)

Mass Spectrometric Detection (MRM)

Peak Integration & Area Ratio Calculation

Data Acquisition

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: LC-MS/MS Analytical Workflow for Clofibric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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